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Compound of Interest

alpha-Bromo-2-chlorophenylacetic
Compound Name: o
aci

Cat. No.: B135925

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available data on the solubility and stability of
a-Bromo-2-chlorophenylacetic acid. Due to the limited specific experimental data for this
compound in publicly accessible literature, this document also outlines standardized, widely
accepted experimental protocols for determining these critical parameters. These protocols are
based on established methodologies for active pharmaceutical ingredients (APIs) and similar
chemical entities.

Core Properties of a-Bromo-2-chlorophenylacetic
Acid

a-Bromo-2-chlorophenylacetic acid is a halogenated phenylacetic acid derivative utilized as an
intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and other

bioactive molecules. A precise understanding of its solubility and stability is crucial for its
effective use in research and development.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CsHeBrClO:2 [1]
Molecular Weight 249.49 g/mol [1]
Appearance White to off-white (2]

solid/crystalline powder

Melting Point 106-112 °C

[1](21(3]

Purity (by HPLC) = 99.0%

[1](2]

Solubility Profile

The solubility of a compound is a fundamental property that influences its reactivity,

bioavailability, and formulation. There is some conflicting information in the available literature

regarding the aqueous solubility of a-Bromo-2-chlorophenylacetic acid.

Table 2: Qualitative Solubility Data

Solvent Solubility Description

Source(s)

Water Slightly soluble / Immiscible

[2]14](5]

) Soluble (e.qg., ethanol,
Organic Solvents
acetone)

[4]

Moderate solubility under

General

standard laboratory conditions

[1]

Given the discrepancy in reported water solubility, experimental determination is essential. A

standardized protocol for determining thermodynamic solubility is provided below.

Experimental Protocol: Thermodynamic Solubility

Determination (Shake-Flask Method)

The shake-flask method is a well-established and reliable technique for determining the

thermodynamic solubility of a compound.[6]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.stabilitystudies.in/sop-for-conducting-stress-testing-of-active-pharmaceutical-ingredients-apis/
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.stabilitystudies.in/sop-for-conducting-stress-testing-of-active-pharmaceutical-ingredients-apis/
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.stabilitystudies.in/sop-for-conducting-stress-testing-of-active-pharmaceutical-ingredients-apis/
https://www.stabilitystudies.in/sop-for-conducting-stress-testing-of-active-pharmaceutical-ingredients-apis/
https://www.mastercontrol.com/glossary-page/ich-q1-stability-testing-guidelines/
https://m.youtube.com/watch?v=K6RR3Em1HXc
https://www.mastercontrol.com/glossary-page/ich-q1-stability-testing-guidelines/
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2022-0462-0021/attachment_13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Objective: To determine the saturation concentration of a-Bromo-2-chlorophenylacetic acid in
various solvents at a controlled temperature.

Materials:

e 0-Bromo-2-chlorophenylacetic acid (high purity)

o Selected solvents (e.g., water, phosphate buffer pH 7.4, ethanol, acetone)
o Glass flasks with stoppers

» Thermostatically controlled shaker bath

o Centrifuge or filtration apparatus (e.g., 0.45 um PTFE syringe filters)

o Validated analytical method for quantification (e.g., HPLC-UV)

Procedure:

e Add an excess amount of a-Bromo-2-chlorophenylacetic acid to a flask containing a known
volume of the selected solvent. The presence of undissolved solid is necessary to ensure a
saturated solution at equilibrium.

o Seal the flasks and place them in a shaker bath set to a constant temperature (e.g., 25 °C or
37 °C).

o Agitate the flasks for a sufficient period to allow the system to reach equilibrium (typically 24-
48 hours).

 After the equilibration period, allow the flasks to stand to let the undissolved solid settle.

o Carefully withdraw a sample from the supernatant. To remove any remaining solid particles,
either centrifuge the sample and collect the supernatant or filter the sample through a
syringe filter.

» Dilute the clear, saturated solution with the appropriate solvent to a concentration within the
calibrated range of the analytical method.
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e Quantify the concentration of the dissolved compound using a validated analytical method.

Data Analysis: The determined concentration, after accounting for dilution, represents the
thermodynamic solubility of the compound in the specific solvent at the tested temperature.

Visualization: Solubility Determination Workflow
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Caption: Workflow for the shake-flask solubility determination method.
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Stability Profile

The stability of a-Bromo-2-chlorophenylacetic acid is a critical parameter for determining its
shelf-life, storage conditions, and potential degradation pathways.

Table 3: Qualitative Stability and Storage Data

Parameter Information Source(s)

B Stable under standard
General Stability " [11[2]
laboratory conditions.

May be corrosive to metals.
Reactivity Contact with alkaline material [5]

liberates heat.

Slight fire hazard when
N exposed to heat or flame.
Thermal Stability Heati [5]
eating may cause

decomposition.

Store in a cool, dry, well-
ventilated area.

Recommended Storage [1114]
Recommended temperature:

0-8°C.

To obtain quantitative stability data and identify potential degradation products, a combination
of long-term/accelerated stability studies and forced degradation (stress testing) is
recommended, following the International Council for Harmonisation (ICH) guidelines.

Experimental Protocol: Stability Testing (ICH Q1A)

Objective: To evaluate the stability of a-Bromo-2-chlorophenylacetic acid under various
environmental conditions over time and to identify potential degradation pathways.

Part A: Long-Term and Accelerated Stability Study[1][4]

o Batch Selection: Use at least three primary batches of the substance.
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o Storage Conditions:

o Long-Term: 25°C +2°C/60% RH + 5% RH

o Accelerated: 40 °C +2 °C/75% RH + 5% RH

o Testing Frequency:

o Long-Term: 0, 3, 6, 9, 12, 18, 24 months.

o Accelerated: 0, 3, 6 months.

o Analytical Tests: At each time point, test for appearance, assay (purity), and degradation
products using a validated stability-indicating analytical method (e.g., HPLC).

Part B: Forced Degradation (Stress Testing)[2][7]

Objective: To identify likely degradation products and establish degradation pathways.

Acid Hydrolysis: Treat the compound with 0.1 M HCI at room temperature and elevated
temperature (e.g., 60°C).

» Base Hydrolysis: Treat the compound with 0.1 M NaOH at room temperature and elevated
temperature.

» Oxidation: Treat the compound with a solution of hydrogen peroxide (e.g., 3% H20:2) at room
temperature.

o Thermal Stress: Expose the solid compound to dry heat (e.g., 80°C).

» Photostability: Expose the compound to light providing an overall illumination of not less than
1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt
hours/square meter (as per ICH Q1B).

For each condition, samples are analyzed at various time points to identify and quantify any
degradation products formed.

Visualization: Stability Testing Logical Flow
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Caption: Logical relationship between ICH stability and forced degradation studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of a-
Bromo-2-chlorophenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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solubility-and-stability-datal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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